Cas no 950580-38-8 ((S)-1,2,3,4-Tetrahydro-isoquinoline-1-carboxylic acid ethyl ester)

• Product Name: (S)-1,2,3,4-Tetrahydro-isoquinoline-1-carboxylic acid ethyl ester
• CAS No: 950580-38-8
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD15474919
• CID: 2181948
• Update Time: 2025-10-28

(S)-1,2,3,4-Tetrahydro-isoquinoline-1-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-1,2,3,4-tetrahydro-isoquinoline-1-carboxylic acid ethyl ester
• ethyl (1S)-1,2,3,4-tetrahydroisoquinoline-1-carboxylate
• 9212AH
• (S)-Ethyl 1,2,3,4-tetrahydroisoquinoline-1-carboxylate
• (1S)-1,2,3,4-Tetrahydroisoquinoline-1-carboxylic acid ethyl ester
• (S)-1,2,3,4-Tetrahydro-isoquinoline-1-carboxylic acid ethyl ester

• MDL： MFCD15474919
• Inchi： 1S/C12H15NO2/c1-2-15-12(14)11-10-6-4-3-5-9(10)7-8-13-11/h3-6,11,13H,2,7-8H2,1H3/t11-/m0/s1
• InChI Key： OOIVWSXZWFQHQS-NSHDSACASA-N
• SMILES： O(CC)C([C@@H]1C2C=CC=CC=2CCN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Topological Polar Surface Area: 38.3

Additional information on (S)-1,2,3,4-Tetrahydro-isoquinoline-1-carboxylic acid ethyl ester

(S)-1,2,3,4-Tetrahydro-isoquinoline-1-carboxylic acid ethyl ester (CAS No. 950580-38-8)

The compound (S)-1,2,3,4-Tetrahydro-isoquinoline-1-carboxylic acid ethyl ester with CAS No. 950580-38-8 is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroisoquinolines, which are known for their structural versatility and potential biological activities. The tetrahydroisoquinoline core is a common scaffold in natural products and synthetic compounds, often exhibiting interesting pharmacological properties.

Recent studies have highlighted the importance of (S)-1,2,3,4-Tetrahydro-isoquinoline-1-carboxylic acid ethyl ester in drug discovery and development. Its chiral center at the S configuration makes it a promising candidate for enantioselective synthesis and bioactivity studies. Researchers have explored its potential as a precursor for more complex molecules with therapeutic applications. For instance, this compound has been utilized in the synthesis of novel analgesics and anti-inflammatory agents.

The synthesis of (S)-1,2,3,4-Tetrahydro-isoquinoline-1-carboxylic acid ethyl ester involves a multi-step process that combines organic synthesis techniques such as alkylation, cyclization, and stereochemical control. The use of chiral catalysts has enabled the efficient preparation of this compound with high enantiomeric excess (ee). This has been a significant advancement in the field of asymmetric synthesis.

In terms of applications, (S)-1,2,3,4-Tetrahydro-isoquinoline-1-carboxylic acid ethyl ester has shown promise in various fields. In medicinal chemistry, it serves as a valuable building block for constructing bioactive molecules. Its ability to undergo further functionalization makes it an ideal intermediate for drug design. Additionally, this compound has been investigated for its potential in agrochemicals and materials science.

Recent research has also focused on the biological evaluation of (S)-1,2,3,4-Tetrahydro-isoquinoline-1-carboxylic acid ethyl ester. Studies have demonstrated its ability to modulate key biological targets such as kinases and G-protein coupled receptors (GPCRs). These findings suggest that this compound could be a lead candidate for developing novel therapeutics targeting various diseases.

The structural features of (S)-1,2,3,4-Tetrahydro-isoquinoline-1-carboxylic acid ethyl ester make it highly versatile for further chemical modifications. Its carboxylic acid group can be converted into various functional groups such as amides or esters using standard organic reactions. This flexibility allows chemists to explore a wide range of chemical space and discover new compounds with enhanced bioactivity.

In conclusion,(S)-1,2,3